Cas no 1649454-78-3 (2-Pyridinecarbonitrile, 5-(ethylsulfonyl)-)

• Product Name: 2-Pyridinecarbonitrile, 5-(ethylsulfonyl)-
• CAS No: 1649454-78-3
• MF: C₈H₈N₂O₂S
• MW: 196.226320266724
• MDL: MFCD29049841
• CID: 4612526
• PubChem ID: 101043836
• Update Time: 2025-07-18

2-Pyridinecarbonitrile, 5-(ethylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• EOS-61901
• 5-(ethylsulfonyl)picolinonitrile(WXC08941)
• 5-(ethylsulfonyl)picolinonitrile
• 2-Pyridinecarbonitrile, 5-(ethylsulfonyl)-
• 1649454-78-3
• AKOS027423955
• DB-168047
• A1-42124
• AS-65457
• 5-(Ethylsulfonyl)-2-pyridinecarbonitrile
• ZQC45478
• MFCD29049841
• SCHEMBL16441564
• 5-ethylsulfonylpyridine-2-carbonitrile
• 5-(ethanesulfonyl)pyridine-2-carbonitrile

• MDL： MFCD29049841
• Inchi： 1S/C8H8N2O2S/c1-2-13(11,12)8-4-3-7(5-9)10-6-8/h3-4,6H,2H2,1H3
• InChI Key： IFEKGMOFZSQNNI-UHFFFAOYSA-N
• SMILES： C1(C#N)=NC=C(S(CC)(=O)=O)C=C1

Computed Properties

• Exact Mass: 196.03064868g/mol
• Monoisotopic Mass: 196.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 79.2Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-Pyridinecarbonitrile, 5-(ethylsulfonyl)-

Introduction to 2-Pyridinecarbonitrile, 5-(ethylsulfonyl) (CAS No. 1649454-78-3)

2-Pyridinecarbonitrile, 5-(ethylsulfonyl) (CAS No. 1649454-78-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound belongs to the pyridine derivatives family, which is well-known for its diverse biological activities and industrial relevance. The presence of both a nitrile group and an ethylsulfonyl moiety in its molecular structure endows it with distinct chemical reactivity and functional versatility, making it a valuable intermediate in synthetic chemistry.

The nitrile group (–CN) is a key functional moiety in this compound, contributing to its ability to participate in various chemical transformations such as hydrolysis, reduction, and condensation reactions. These reactions are fundamental in the synthesis of more complex molecules, including pharmaceuticals and fine chemicals. Additionally, the ethylsulfonyl group (–SO₂CH₂CH₃) introduces a sulfonyl functionality, which is known for its role in enhancing the solubility and bioavailability of compounds. This dual functionality makes 2-Pyridinecarbonitrile, 5-(ethylsulfonyl) a promising candidate for further derivatization and exploration in drug discovery.

In recent years, there has been a growing interest in pyridine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that these compounds can exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The structural features of 2-Pyridinecarbonitrile, 5-(ethylsulfonyl) make it particularly interesting for investigating its potential as a lead compound or intermediate in the development of new therapeutic agents. Researchers have been exploring its interactions with biological targets to understand how modifications to its structure can enhance its pharmacological properties.

One of the most compelling aspects of this compound is its role in medicinal chemistry research. The combination of the nitrile and ethylsulfonyl groups provides multiple sites for chemical modification, allowing scientists to tailor the molecule for specific biological functions. For instance, studies have shown that derivatives of pyridinecarbonitriles can inhibit enzymes involved in cancer cell proliferation. The ethylsulfonyl group may also contribute to the molecule's ability to cross cell membranes, improving its bioavailability and therapeutic efficacy.

Moreover, advancements in computational chemistry have enabled more efficient screening of potential drug candidates like 2-Pyridinecarbonitrile, 5-(ethylsulfonyl). Molecular modeling techniques can predict how this compound might interact with biological targets at the atomic level, providing insights into its mechanism of action. These computational studies are complemented by experimental approaches, where researchers synthesize analogs of this compound to test their biological activity in vitro and in vivo. Such interdisciplinary efforts are crucial for accelerating the discovery of novel drugs.

The agrochemical industry has also recognized the potential of pyridine derivatives as key components in crop protection agents. Compounds with similar structures to 2-Pyridinecarbonitrile, 5-(ethylsulfonyl) have been investigated for their ability to act as herbicides or insecticides. The nitrile group's reactivity allows for the synthesis of compounds that can disrupt metabolic pathways in pests or weeds, offering new solutions for sustainable agriculture. As global food demand continues to rise, the development of innovative agrochemicals remains a critical area of research.

From a synthetic chemistry perspective, 2-Pyridinecarbonitrile, 5-(ethylsulfonyl) serves as a versatile building block for more complex molecules. Its structural features allow chemists to employ various synthetic strategies, such as cross-coupling reactions or nucleophilic substitutions, to create novel derivatives with enhanced properties. The availability of this compound as a starting material has facilitated numerous research projects aimed at developing new materials and chemical entities with applications beyond pharmaceuticals.

In conclusion,2-Pyridinecarbonitrile, 5-(ethylsulfonyl) (CAS No. 1649454-78-3) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical research. Its unique structural composition enables diverse chemical transformations and biological activities, making it an attractive subject for further investigation. As scientific understanding advances and new methodologies emerge,this compound will likely continue to play a crucial role in the discovery and development of innovative chemical solutions.